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Compound of Interest

Compound Name: 1,4-Diethynylbenzene

Cat. No.: B7766942 Get Quote

An In-depth Technical Guide to the Health and Safety of 1,4-Diethynylbenzene

This guide provides comprehensive health and safety information for 1,4-Diethynylbenzene,

tailored for researchers, scientists, and professionals in drug development. Due to the limited

availability of direct toxicological studies on this specific compound, this document synthesizes

information from Safety Data Sheets (SDS), data on structurally related compounds, and

standardized experimental protocols. All information derived from analogous compounds or

generalized procedures is clearly indicated.

Chemical and Physical Properties
1,4-Diethynylbenzene is an organic compound with the chemical formula C₁₀H₆. It is a solid at

room temperature and is utilized in various research applications, including the development of

advanced sensor technologies, high-performance organic light-emitting diodes (OLEDs), and in

the study of mixed-valence metal complexes.[1]

Table 1: Physical and Chemical Properties of 1,4-Diethynylbenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7766942?utm_src=pdf-interest
https://www.benchchem.com/product/b7766942?utm_src=pdf-body
https://www.benchchem.com/product/b7766942?utm_src=pdf-body
https://www.benchchem.com/product/b7766942?utm_src=pdf-body
https://pressbooks.openeducationalberta.ca/abcofpkpd/chapter/glutathione/
https://www.benchchem.com/product/b7766942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₆ [1][2][3]

Molecular Weight 126.15 g/mol [1][2][3]

CAS Number 935-14-8 [1][2][3]

Appearance
White to orange-brown

crystalline powder
[4]

Melting Point 94-98 °C (literature) [1][5]

Boiling Point 182.8 °C (predicted) [6][7]

Flash Point 51.9 ± 16.7 °C (predicted) [7]

Storage Temperature 2-8°C [1][5][6]

Toxicological Data
Direct and comprehensive toxicological data for 1,4-Diethynylbenzene is limited. The primary

known hazard is skin sensitization.[1][2][8] The following table summarizes the available

quantitative data.

Table 2: Acute Toxicity of 1,4-Diethynylbenzene

Test Type Species Route Value Source(s)

LD₅₀ (Lethal

Dose, 50%)
Mouse Unreported 4500 mg/kg [7]

Note: The LD₅₀ value is sourced from the Registry of Toxic Effects of Chemical Substances

(RTECS), referencing the journal "Gigiena Truda i Professional'nye Zabolevaniya." The

experimental details of this study are not readily available.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

1,4-Diethynylbenzene is classified with the following hazards.
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Table 3: GHS Hazard Classification for 1,4-Diethynylbenzene

Hazard Class Hazard Statement Pictogram Signal Word

Skin Sensitization,

Category 1

H317: May cause an

allergic skin reaction.

GHS07 (Exclamation

Mark)
Warning

Source(s):[1][2][5][8]

Precautionary Statements:[1][5][8]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Hypothetical Metabolic Pathway and Toxicological
Implications
No direct studies on the metabolism of 1,4-diethynylbenzene were found. However, based on

the metabolism of the structurally similar compound 1,4-diethenylbenzene and general

principles of xenobiotic metabolism, a hypothetical pathway can be proposed. This pathway is

critical for understanding the potential mechanisms of toxicity.

The metabolism is likely initiated by Phase I oxidation reactions, primarily catalyzed by

cytochrome P450 enzymes in the liver.[9] The ethynyl groups are electron-rich and susceptible

to oxidation, potentially forming highly reactive intermediates such as epoxides. These
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electrophilic epoxides can covalently bind to cellular macromolecules like DNA and proteins,

leading to cytotoxicity and genotoxicity.

Subsequently, Phase II conjugation reactions would detoxify these reactive intermediates. This

includes conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs),

to form more water-soluble and excretable metabolites.[9] Other conjugation pathways, such

as glucuronidation, may also occur.

Hypothetical Metabolic Pathway of 1,4-Diethynylbenzene

1,4-Diethynylbenzene Phase I MetabolismCytochrome P450 Reactive Epoxide Intermediate

Macromolecule Adducts
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Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of 1,4-diethynylbenzene.

Safe Handling and Personal Protective Equipment
(PPE)
Given its classification as a skin sensitizer and potential for uncharacterized toxicity, strict

adherence to safety protocols is mandatory.

Engineering Controls:

Work with 1,4-diethynylbenzene should be conducted in a properly functioning chemical

fume hood to minimize inhalation of dust.[10]

Ensure that safety showers and eyewash stations are readily accessible.[10]

Personal Protective Equipment (PPE):[1][5]

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:
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Wear chemical-resistant gloves (e.g., nitrile, neoprene).

A lab coat should be worn at all times.

Respiratory Protection: For operations where dust may be generated and engineering

controls are insufficient, a NIOSH-approved N95 dust mask or higher-level respirator should

be used.[1][5]

Handling Practices:

Avoid contact with skin, eyes, and clothing.[9]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[8]
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Safe Handling Workflow for Solid Hazardous Chemicals

1. Pre-Experiment Planning

Review SDS and SOPs Gather Required PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

2. Chemical Handling

Weigh Solid in Fume Hood

Perform Experiment

3. Post-Experiment

Spill Occurs

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste
(Following Institutional Guidelines)

Remove PPE and Wash Hands

No

Follow Spill Response Protocol

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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